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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110 Get Quote

Vat Black 27: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Vat Black 27, a complex anthraquinone dye. The information is curated for

researchers and professionals in the fields of chemistry and materials science.

Core Compound Identification
Vat Black 27, also known by its Colour Index name, C.I. Vat Black 27, and CAS number 2379-

81-9, is a significant member of the vat dye category.[1][2][3] Its key identifiers are summarized

in the table below.

Identifier Value

Molecular Formula C₄₂H₂₃N₃O₆[1][2][3][4][5][6][7]

Molecular Weight 665.65 g/mol [1][2][3][4][7]

CAS Registry Number 2379-81-9[1][2][5]

Colour Index No. 69005[2][3]

Synonyms
Vat Olive R, Vat Olive 2G, Cibanon Olive 2R-

01[3][4]
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Physicochemical Properties
Vat Black 27 presents as a black powder.[1][2][6] Its solubility characteristics are notable; it is

insoluble in water, acetone, ethanol, toluene, and xylene.[1][2][6] However, it demonstrates

slight solubility in chloroform and pyridine and is soluble in 2-chlorophenol.[1][2][6] When

introduced to concentrated sulfuric acid, it produces a red solution, which, upon dilution, yields

a flocculent olive-green precipitate.[1][2] The leuco form of the dye, produced during the vatting

process, is reddish-brown in alkaline conditions and yellow-brown in acidic conditions.[1][2]

Conceptual Relationship of Vat Black 27 Identifiers
The following diagram illustrates the logical flow from the common name of the compound to its

fundamental chemical properties.

Vat Black 27

Anthraquinone Structure

Molecular Formula
C₄₂H₂₃N₃O₆

Molecular Weight
665.65 g/mol

Click to download full resolution via product page

Vat Black 27: From Name to Molecular Properties.
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Manufacturing Methods
The synthesis of Vat Black 27 can be achieved through two primary methods:

Condensation and Cyclization: This process involves the condensation of N-(4-chloro-9,10-

dioxo-9,10-dihydroanthracen-1-yl)benzamide with N-(4-amino-9,10-dioxo-9,10-

dihydroanthracen-1-yl)benzamide in the presence of a copper catalyst, followed by

cyclization using chlorosulfonic acid.[1]

Oxidation: An alternative route involves the treatment of N-[4-(4-benzoylimino-9,10-dioxo-

anthracen-1-ylidene)amino-9,10-dihydroxy-anthracen-1-yl]benzamide in sulfuric acid,

followed by oxidation of the product.[1]

Due to the nature of this compound as a commercial dye, detailed, publicly available

experimental protocols are scarce. The methodologies described represent the general

chemical pathways for its synthesis.

Applications
The primary application of Vat Black 27 is in the dyeing of cotton fibers. It is well-suited for

suspension pad dyeing and is also utilized for jig dyeing of cotton yarn and impregnation

methods.[1][2][4] Its use in printing is less common.[1][4] The dye can be used in combination

with other vat dyes to achieve a range of colors.[1][2][4] It also finds application in the dyeing of

silk, where it exhibits good affinity and levelness, and in dyeing fiber/cotton blended fabrics.[1]

[4]

While Vat Black 27 is a well-established dye, its direct application in drug development or its

involvement in specific biological signaling pathways has not been documented in the reviewed

literature. Its utility for researchers is primarily in the fields of materials science and textile

chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

